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Compound of Interest

Compound Name: (+)-Coccinine

Cat. No.: B12777487

Despite a comprehensive search of available scientific literature, detailed information regarding
the application of (+)-Coccinine in medicinal chemistry remains largely elusive. This naturally
occurring alkaloid, found in plants of the Amaryllidaceae family, such as Haemanthus
coccineus, has been identified but does not appear to be a significant focus of contemporary
drug discovery and development efforts. As a result, extensive data on its biological activity,
mechanism of action, and established experimental protocols are not readily available.

While specific quantitative data and detailed experimental methodologies for (+)-Coccinine are
absent from the current body of scientific literature, we can provide an overview of the broader
context in which this molecule exists and highlight related areas of research.

Chemical and Physical Properties

Basic chemical and physical properties of (+)-Coccinine have been computed and are
available through public databases.

Property Value Source

Molecular Formula C17H19NOa PubChem
Molecular Weight 301.34 g/mol PubChem
CAS Number 212645-13-1 PubChem
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Biological Context and Potential Leads

Coccinine is an alkaloid present in the bulbs of Haemanthus coccineus, a plant species
belonging to the Amaryllidaceae family.[1][2] Traditional uses of this plant include applications
as a diuretic and for treating inflammatory conditions, septic ulcers, and asthma.[1][2] It is
important to note that the bulb of Haemanthus coccineus is reported to contain coccinine,
which is described as having a convulsive action, suggesting potential neurological effects.[1]

[2]

The Amaryllidaceae family is a rich source of structurally diverse and biologically active
alkaloids, many of which have garnered significant interest in medicinal chemistry.[3][4][5][6]
Prominent examples include:

o Galanthamine: An acetylcholinesterase inhibitor used for the treatment of Alzheimer's
disease.[3]

» Lycorine: Exhibits a wide range of biological activities, including anticancer, antiviral, and
anti-inflammatory effects.

» Narciclasine: A potent anti-inflammatory agent also found in Haemanthus coccineus.[7][8]

The study of Haemanthus coccineus extracts has revealed profound anti-inflammatory
activities, primarily attributed to the alkaloid narciclasine.[7][8] This research highlights the
therapeutic potential of alkaloids from this plant family and suggests that other constituents,
such as coccinine, may also possess uninvestigated pharmacological properties.

Future Directions and a Call for Research

The lack of detailed studies on (+)-Coccinine presents an open field for investigation. The
following workflow outlines a potential research program to elucidate its medicinal chemistry
applications.
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Caption: A potential workflow for the medicinal chemistry investigation of (+)-Coccinine.

Conclusion

While the user's request for detailed application notes and protocols for (+)-Coccinine in
medicinal chemistry cannot be fulfilled due to a lack of available data, the existing information
provides a starting point for future research. The alkaloid's presence in a medicinally relevant
plant family, coupled with the known biological activities of related compounds, suggests that
(+)-Coccinine may hold untapped therapeutic potential. Further investigation, following a
structured research plan, is necessary to uncover any medicinal applications of this enigmatic
natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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